3-[3-(3-bromophenyl)-4-[(Z)-3-(4-chlorophenyl)-3-oxoprop-1-enyl]pyrazol-1-yl]propanoic acid

• IUPAC Name: 3-[3-(3-bromophenyl)-4-[(Z)-3-(4-chlorophenyl)-3-oxoprop-1-enyl]pyrazol-1-yl]propanoic acid
• InChI: InChI=1S/C21H16BrClN2O3/c22-17-3-1-2-15(12-17)21-16(13-25(24-21)11-10-20(27)28)6-9-19(26)14-4-7-18(23)8-5-14/h1-9,12-13H,10-11H2,(H,27,28)/b9-6-
• InChI Key: PYTRNXVWUCEWPD-TWGQIWQCSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NN(C=C2C=CC(=O)C3=CC=C(C=C3)Cl)CCC(=O)O
• Isomeric SMILES: C1=CC(=CC(=C1)Br)C2=NN(C=C2/C=C\C(=O)C3=CC=C(C=C3)Cl)CCC(=O)O
• Molecular Formula: C21H16BrClN2O3
• Molecular Weight: 459.7 g/mol
• CAS No.: 1164455-09-7

Description

3-[3-(3-bromophenyl)-4-[(Z)-3-(4-chlorophenyl)-3-oxoprop-1-enyl]pyrazol-1-yl]propanoic acid is a useful research compound. Its molecular formula is C21H16BrClN2O3 and its molecular weight is 459.72. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and X-ray Analysis : The complex molecule 3-[3-(3-bromophenyl)-4-[(Z)-3-(4-chlorophenyl)-3-oxoprop-1-enyl]pyrazol-1-yl]propanoic acid belongs to a class of compounds synthesized regiospecifically, where single-crystal X-ray analysis is crucial for unambiguous structural determination. For instance, the syntheses of similar compounds like 3-[1-(4-sulfamoylphenyl)-5-p-tolyl-1H-pyrazol-3-yl]propanoic acid and 3-[5-(4-bromophenyl)-1-(4-sulfamoylphenyl)-1H-pyrazol-3-yl]propanoic acid emphasize the importance of X-ray analysis in confirming the structure due to the extensive use of hydrogen bonding and presence of unique mixed solvates (Kumarasinghe et al., 2009). Similarly, the synthesis of N-Substituted Pyrazolines and their crystal structures were carefully characterized, highlighting the significance of X-ray crystal structure determination in understanding the molecular geometry (Loh et al., 2013).

• Crystallography and Molecular Interactions : The structural analysis of these compounds often reveals intricate details about molecular interactions and packing. For example, the title compound 3-(4-Bromophenyl)-1-(4-chlorobenzyl)-1H-pyrazole-5-carbaldehyde showcases how the pyrazole ring interacts with other components of the molecule, forming specific dihedral angles, thus influencing the molecule's overall shape and properties (Li et al., 2012).

• Medicinal Applications : While specific information on this compound is not detailed, similar pyrazole compounds have been synthesized and evaluated for their pharmacological properties, like anti-cancer and anti-HIV activities. For instance, compounds like 2-{4-(2-{5-(4-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-pyrazol-1- yl}-2-oxoethoxy)phenyl}-3-(substituted phenyl)-1,3-thiazolidin-4-one have shown promising properties against cancer and HIV (Patel et al., 2013).

• Spectroscopy and Quantum Chemical Studies : Spectroscopic techniques coupled with quantum chemical calculations provide deep insights into the electronic structure and stability of such compounds. Studies on bioactive molecules like 2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) phenyl-4,5-dihydro-1H-pyrazol-1-yl]-4-(4-methoxyphenyl)-1,3-thiazol have shed light on their antimicrobial activity and molecular interactions, providing a pathway to understanding the biological activity of complex compounds (Viji et al., 2020).